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These application notes provide a comprehensive guide for researchers utilizing FDW028, a
potent and selective FUT8 inhibitor, to study its effects on responsive cancer cell lines such as
SW480 and HCT-8. The provided protocols offer detailed methodologies for key experiments to
assess the anti-tumor activity of FDW028.

Introduction to FDW028

FDWO028 is a small molecule inhibitor of fucosyltransferase 8 (FUT8), an enzyme responsible
for core fucosylation of N-glycans.[1][2][3] In cancer cells, particularly metastatic colorectal
cancer (MCRC), FDW028 exhibits potent anti-tumor activity.[1][2] Its mechanism of action
involves the inhibition of FUT8, which leads to the defucosylation of the immune checkpoint
molecule B7-H3. This defucosylation promotes the lysosomal degradation of B7-H3 through the
chaperone-mediated autophagy (CMA) pathway.[1][2][4][5] The degradation of B7-H3
subsequently inhibits the AKT/mTOR signaling pathway, a critical regulator of cell growth,
proliferation, and survival.[1][2][6]

Cell Line Responsiveness to FDW028

SW480 and HCT-8, both human colorectal adenocarcinoma cell lines, have demonstrated
significant responsiveness to FDW028 treatment.[1][7]
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Data Summary:

Key Effects of FDW028

Cell Line IC50 Value (72h)
Treatment

Inhibition of proliferation and
Sw480 5.95 uM[1][8] colony formation, reduced cell
migration.[1][8][9]

Inhibition of proliferation and
HCT-8 23.78 uM[1][8] colony formation, reduced cell
migration.[1][8][9]

Signaling Pathway Affected by FDW028

The primary signaling pathway affected by FDW028 treatment is the FUT8/B7-H3/AKT/mTOR
axis.

Cancer Cell

Degrades

Chaperone-Mediated
Autophagy (CMA)
FDW028 ol FUT8
ofe
Fucosylation Cell Proliferation
Fucosylated AKT ~| mTOR & Survival
B7-H3 L

Enters

Defucosylated
B7-H3

'<

‘Seed SW480 or HCT-8 cells
in 96-well plate Incubate for 2ah o senaliiiions] Incubate for 72h e gsotien Incubate for 1-ah s D TR Calculate IC50 value
of FOW028 to each well at 450 nm
(5,000 celsiwell)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 2/4 Tech Support


https://www.tocris.com/resources/protocols/protocol-cell-counting-kit-8
https://www.lumiprobe.com/protocols/cck-8-cell-viability-assay
https://www.tocris.com/resources/protocols/protocol-cell-counting-kit-8
https://www.lumiprobe.com/protocols/cck-8-cell-viability-assay
https://www.researchgate.net/figure/Anti-CRC-activities-of-FDW028-A-The-colony-formation-abilities-of-SW480-and-HCT-8-cells_fig3_372894300
https://www.tocris.com/resources/protocols/protocol-cell-counting-kit-8
https://www.lumiprobe.com/protocols/cck-8-cell-viability-assay
https://www.tocris.com/resources/protocols/protocol-cell-counting-kit-8
https://www.lumiprobe.com/protocols/cck-8-cell-viability-assay
https://www.researchgate.net/figure/Anti-CRC-activities-of-FDW028-A-The-colony-formation-abilities-of-SW480-and-HCT-8-cells_fig3_372894300
https://www.benchchem.com/product/b14983525/docs?utm_src=pdf-body#application-notes-and-protocols-for-fdw028-treatment-in-responsive-cell-lines
https://www.benchchem.com/product/b14983525/docs?utm_src=pdf-body#application-notes-and-protocols-for-fdw028-treatment-in-responsive-cell-lines
https://www.benchchem.com/product/b14983525/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-fdw028-treatment-in-responsive-cell-lines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14983525?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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